1-(3-fluorophenyl)-3H-2,1-benzoxaborole

• Molecular Formula: C13H10BFO
• Molecular Weight: 212.03 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-3H-2,1-benzoxaborole
• InChI: InChI=1S/C13H10BFO/c15-12-6-3-5-11(8-12)14-13-7-2-1-4-10(13)9-16-14/h1-8H,9H2
• InChI Key: OLZHSVNIEAYSLM-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=CC=CC=C2CO1)C3=CC(=CC=C3)F

Description

1-(3-Fluorophenyl)-3H-2,1-benzoxaborole is a boron-containing heterocyclic compound characterized by a benzoxaborole core fused with a 3-fluorophenyl substituent. The benzoxaborole scaffold consists of a benzene ring fused to an oxaborole ring (a five-membered ring containing oxygen and boron).

The compound’s molecular formula is C₁₂H₉BFO, with a calculated molecular weight of 198.8 g/mol. Fluorine’s presence may also improve bioavailability by modulating lipophilicity and reducing susceptibility to oxidative metabolism .

Comparison with Similar Compounds

Comparison with Similar Compounds

Electronic and Geometric Comparisons

The boron atom in benzoxaboroles adopts a trigonal planar geometry, critical for forming reversible covalent bonds with biological targets (e.g., enzymes). Studies on boronic acid derivatives () indicate that substituents like fluorine influence boron’s coordination sphere. For instance:

• Fluorine’s electronegativity polarizes the boron-oxygen bond, increasing Lewis acidity compared to non-fluorinated analogs. This may enhance binding to serine or threonine residues in proteases .
• In contrast, morpholine-substituted benzoxaboroles (e.g., 1-hydroxy-3-morpholin-4-yl-2,1-benzoxaborole) exhibit altered boron geometry due to nitrogen’s lone pair, reducing electrophilicity but improving water solubility .

Functional Comparisons

• Enzyme Inhibition : Piperazine- and pyrrolidine-linked benzoxaboroles () are designed as Autotaxin inhibitors, leveraging extended structures for active-site binding. The target compound’s smaller size may limit potency but improve pharmacokinetics.
• Metabolic Stability: Fluorine reduces oxidative metabolism in aromatic rings, as seen in 1-(3-fluorophenyl)cyclopentanecarboxylic acid (), suggesting similar benefits for the target compound. Non-fluorinated analogs may require additional functional groups to achieve comparable stability .